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Compound of Interest

Compound Name: 24-Methylenecholesterol

Cat. No.: B1664013 Get Quote

This document provides essential safety and logistical information for the proper disposal of 24-
Methylenecholesterol, ensuring compliance and safety within laboratory settings. The

following procedures are designed for researchers, scientists, and drug development

professionals to manage this chemical waste stream effectively.

Hazard Assessment and Waste Characterization
Based on available Safety Data Sheets (SDS), 24-Methylenecholesterol is not classified as a

hazardous substance or mixture under GHS and WHMIS classifications.[1][2][3] However, it is

crucial to note that the chemical, physical, and toxicological properties may not have been

thoroughly investigated.[2] Some data suggests it may be harmful if inhaled, ingested, or

absorbed through the skin, potentially causing respiratory tract, skin, or eye irritation.[2]

Therefore, a cautious approach to handling and disposal is recommended.

Recommendation: Treat 24-Methylenecholesterol as a non-hazardous chemical waste. Do

not dispose of it down the drain or in regular trash unless explicitly permitted by your

institution's Environmental Health & Safety (EHS) office and local regulations.[4][5]

Chemical and Safety Data Summary
The following table summarizes key identification and safety information for 24-
Methylenecholesterol.
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Property Data Reference

Chemical Name 24-Methylenecholesterol [1]

Synonyms
Ostreasterol, Ergosta-5,24(28)-

dien-3beta-ol
[2][6]

CAS Number 474-63-5 [1][2]

Molecular Formula C₂₈H₄₆O [1][2]

Molecular Weight 398.66 g/mol [1]

Hazard Classification
Not a hazardous substance or

mixture
[1][3]

Primary Hazards

Potential for mild skin, eye,

and respiratory irritation.

Toxicological properties not

fully investigated.

[2]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the collection and disposal of 24-
Methylenecholesterol waste.

Step 1: Segregation and Collection
Solid Waste: Collect solid 24-Methylenecholesterol waste, including contaminated personal

protective equipment (PPE) like gloves and weigh boats, in a dedicated, chemically

compatible container.[7] The original container is ideal if it is in good condition.[8]

Liquid Waste: If 24-Methylenecholesterol is in a solvent, collect it in a separate, compatible

liquid waste container. Do not mix with other waste streams like halogenated solvents, acids,

or bases unless instructed by your EHS department.[7][8]

Avoid Mixing: Never mix incompatible waste types. For instance, keep acids separate from

bases and cyanides.[8]

Step 2: Container Labeling
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Label Immediately: Label the waste container clearly as soon as the first drop of waste is

added.

Required Information: The label must include:

The words "Chemical Waste"

The full chemical name: "24-Methylenecholesterol"

If in solution, list all constituents and their approximate percentages.

The date accumulation started.

The name of the principal investigator or lab manager.

Step 3: Storage in a Satellite Accumulation Area (SAA)
Designated Area: Store the labeled waste container in a designated Satellite Accumulation

Area (SAA), which must be at or near the point of generation.[8][9]

Container Integrity: Keep the container securely capped at all times, except when adding

waste.[8] Ensure the container shows no signs of leakage or deterioration.

Secondary Containment: It is best practice to place the waste container in secondary

containment (such as a spill tray) to prevent spills.[7]

Storage Limits: A maximum of 55 gallons of hazardous waste (or 1 quart for acutely toxic

waste) may be stored in an SAA. While 24-Methylenecholesterol is not classified as

hazardous, following these quantity limits is a good general practice.[9] Partially filled

containers can remain in the SAA for up to one year.[8]

Step 4: Arranging for Disposal
Contact EHS: Once the container is full or ready for disposal, contact your institution's

Environmental Health & Safety (EHS) department or the designated chemical waste

management service.[9]
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Follow Institutional Procedures: Adhere to your organization's specific procedures for

requesting a waste pickup.

Do Not Transport: Do not transport the chemical waste to other rooms or buildings for

storage. Waste must be managed at the point of generation.[9]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 24-
Methylenecholesterol.
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Start: 
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Click to download full resolution via product page

Caption: Workflow for the disposal of 24-Methylenecholesterol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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